4-methoxy-1-phenyl-5-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl)pyridin-2(1H)-one

• IUPAC Name: 4-methoxy-1-phenyl-5-[3-(4-phenyltriazol-1-yl)azetidine-1-carbonyl]pyridin-2-one
• InChI: InChI=1S/C24H21N5O3/c1-32-22-12-23(30)28(18-10-6-3-7-11-18)15-20(22)24(31)27-13-19(14-27)29-16-21(25-26-29)17-8-4-2-5-9-17/h2-12,15-16,19H,13-14H2,1H3
• InChI Key: FWNXETHXFYVTPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=O)N(C=C1C(=O)N2CC(C2)N3C=C(N=N3)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C24H21N5O3
• Molecular Weight: 427.5 g/mol
• CAS No.: 2034354-96-4

Description

4-methoxy-1-phenyl-5-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C24H21N5O3 and its molecular weight is 427.464. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications in Medicinal Chemistry The synthesis and application of complex organic molecules, such as β-lactam antibiotics, are pivotal in medicinal chemistry. A practical synthesis involving key intermediates for β-lactam antibiotics demonstrates the importance of complex organic synthesis in developing pharmaceuticals (Cainelli, Galletti, & Giacomini, 1998). Similarly, the synthesis of biologically important 1,2,4-triazolo[1,5-a]pyridines through metal-free oxidative N-N bond formation highlights the synthetic routes to molecules with significant biological activities (Zheng et al., 2014).

Structural Analysis and Crystallography The structural analysis and crystallography of complex organic molecules provide valuable insights into their potential applications. For instance, the X-ray crystal structure of methyl 4-((E)-2-{3-[(3-{(E)-2-[4-(methoxycarbonyl)phenyl]-1-diazenyl}-5, 5-dimethyl hexahydro-1-pyrimidinyl)methyl]-5, 5- dimethylhexahydro-1- pyrimidinyl}-1- diazenyl) benzoate reveals significant conjugations within the triazene moieties, indicating the complexity and potential reactivity of such compounds (Moser, Bertolasi, & Vaughan, 2005).

Antiviral and Antimicrobial Activities Research into the antiviral and antimicrobial activities of complex organic molecules is crucial for the development of new therapeutic agents. The synthesis and evaluation of 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines as acyclic nucleoside phosphonate analogues with antiviral activity exemplify the potential of such compounds in addressing viral diseases (Hocková et al., 2003).

Herbicidal Activity The development of novel herbicides is another application area for complex organic molecules. The synthesis and herbicidal activity of dimethoxyphenoxyphenoxypyrimidines and analogues demonstrate the potential of such compounds in agricultural chemistry, highlighting the importance of structural modification in enhancing biological activity (Nezu et al., 1996).